Cas no 642471-55-4 (Phosphonic acid, 2-anthracenyl-)

• Product Name: Phosphonic acid, 2-anthracenyl-
• CAS No: 642471-55-4
• MF: C₁₄H₁₁O₃P
• MW: 258.209104776382
• CID: 424447
• PubChem ID: 15930789
• Update Time: 2025-04-19

Phosphonic acid, 2-anthracenyl- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, 2-anthracenyl-
• anthracen-2-ylphosphonic acid
• 642471-55-4
• SCHEMBL939524
• DTXSID70579738

• Inchi： 1S/C14H11O3P/c15-18(16,17)14-6-5-12-7-10-3-1-2-4-11(10)8-13(12)9-14/h1-9H,(H2,15,16,17)
• InChI Key： OAYLPOCENNOSBF-UHFFFAOYSA-N
• SMILES： P(C1C=CC2=CC3C=CC=CC=3C=C2C=1)(=O)(O)O

Computed Properties

• Exact Mass: 258.04463
• Monoisotopic Mass: 258.04458121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53
• LogP: 2.79600